![molecular formula C9H9F2NO B3025402 2,6-Difluoro-N,N-dimethylbenzamide CAS No. 81652-57-5](/img/structure/B3025402.png)
2,6-Difluoro-N,N-dimethylbenzamide
Overview
Description
2,6-Difluoro-N,N-dimethylbenzamide is a chemical compound with the molecular formula C9H9F2NO . It has a molecular weight of 185.17 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9F2NO/c1-12(2)9(13)8-6(10)4-3-5-7(8)11/h3-5H,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 185.17 . More detailed physical and chemical properties were not found in the available sources.Scientific Research Applications
Proton Affinity Studies
Research on the proton affinity (PA) of 2,6-dimethylbenzamide and its derivatives, including 2,6-Difluoro-N,N-dimethylbenzamide, reveals insights into the amide group's susceptibility to polar substituent effects. The amide group in these compounds is twisted out of the plane of the aromatic ring, impacting π-electron conjugation. This research is crucial for understanding the weak interaction between the amide group and the benzene ring, a phenomenon relevant in various chemical processes (Grützmacher & Caltapanides, 1998).
Synthesis and Labeling
The synthesis of 2,6-dimethylbenzamide derivatives, including those labeled with 14C, has been researched. This is significant for understanding the formation of these compounds and their potential applications in various fields, such as radiopharmaceuticals (Azim et al., 1997).
Rotational Barriers in Substituted N,N-Dimethylbenzamides
Studies on the rotational barriers in substituted N,N-dimethylbenzamides, including this compound, have been conducted. These studies involve complete line shape analysis of NMR spectra and are important for understanding molecular dynamics and interactions in these compounds (Jackman, Kavanagh, & Haddon, 1969).
Coordination Chemistry
In coordination chemistry, the interactions of this compound derivatives with other molecules, such as silylium ions, have been explored. This research provides insights into the molecular structure and bonding in these complexes, relevant for developing new materials and catalysts (Romanato et al., 2011).
Hydration Studies
The hydration of N,N-dimethylbenzamide, including its 2,6-difluoro derivative, has been studied using infrared absorption spectra. Understanding the hydration states and equilibrium constants of these compounds is essential for applications in fields like biochemistry and pharmaceuticals (Kobayashi & Matsushita, 1990).
NMR Spectroscopy Investigations
NMR spectroscopy has been utilized to investigate the structures of N,N-dialkylbenzamides, including this compound. These studies provide detailed information on the molecular conformations and dynamics of these compounds, which is vital for understanding their reactivity and interactions in various chemical environments (Dürst, Gryff-Keller, & Terpiński, 1983).
Green Chemistry Applications
The synthesis and applications of 2,6-Difluorobenzamide in green chemistry have been explored. Studies focus on environmentally friendly synthesis methods and applications in pesticide industries, emphasizing sustainable practices (Yang et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2,6-difluoro-N,N-dimethylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO/c1-12(2)9(13)8-6(10)4-3-5-7(8)11/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJVFBWLHHOXGRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=CC=C1F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80609277 | |
Record name | 2,6-Difluoro-N,N-dimethylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80609277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81652-57-5 | |
Record name | 2,6-Difluoro-N,N-dimethylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80609277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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